Cas no 356055-77-1 (4-(1h,1h,2h,2h-perfluorodecyl)benzyl alcohol)

• Product Name: 4-(1h,1h,2h,2h-perfluorodecyl)benzyl alcohol
• CAS No: 356055-77-1
• MF: C₁₇H₁₁F₁₇O
• MW: 554.241504907608
• CID: 920491
• PubChem ID: 16211438
• Update Time: 2025-06-13

4-(1h,1h,2h,2h-perfluorodecyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4-(1h,1h,2h,2h-perfluorodecyl)benzyl alcohol
• [4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)phenyl]methanol
• (4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)phenyl)methanol
• 4-(2-perfluorooctyl)ethylbenzylalcohol
• 4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-Heptadecafluorodecyl)benzyl alcohol
• DTXSID60583425
• NS00018995
• SCHEMBL3426890
• 356055-77-1
• AKOS015889317
• 4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-Heptadecafluorodecyl)benzyl alcohol, >=97%
• CQOQAOKSHAECHG-UHFFFAOYSA-N

• Inchi： 1S/C17H11F17O/c18-10(19,6-5-8-1-3-9(7-35)4-2-8)11(20,21)12(22,23)13(24,25)14(26,27)15(28,29)16(30,31)17(32,33)34/h1-4,35H,5-7H2
• InChI Key： CQOQAOKSHAECHG-UHFFFAOYSA-N
• SMILES： FC(C(C(CCC1C=CC(CO)=CC=1)(F)F)(F)F)(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 554.05400
• Monoisotopic Mass: 554.0538437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.5

Experimental Properties

• Melting Point: 81-85 °C
• PSA: 20.23000
• LogP: 7.12090

4-(1h,1h,2h,2h-perfluorodecyl)benzyl alcohol Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 4-(1h,1h,2h,2h-perfluorodecyl)benzyl alcohol

Recent Advances in the Study of 4-(1H,1H,2H,2H-Perfluorodecyl)benzyl Alcohol (CAS: 356055-77-1) and Its Applications in Chemical Biology and Medicine

The compound 4-(1H,1H,2H,2H-perfluorodecyl)benzyl alcohol (CAS: 356055-77-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique physicochemical properties and potential applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, characterization, and emerging roles in biomedical applications.

Recent studies have highlighted the compound's amphiphilic nature, attributed to the combination of a hydrophobic perfluorinated chain and a hydrophilic benzyl alcohol group. This dual characteristic makes it a promising candidate for applications such as drug delivery systems, surface modification, and as a building block for more complex fluorinated molecules. A 2023 study published in the Journal of Fluorine Chemistry demonstrated its efficacy in enhancing the stability of lipid-based nanoparticles, thereby improving drug encapsulation and release profiles.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 4-(1H,1H,2H,2H-perfluorodecyl)benzyl alcohol. A novel catalytic approach using palladium-based catalysts was reported in ACS Catalysis, achieving a yield of over 85% with minimal byproducts. This method not only improves scalability but also aligns with green chemistry principles by reducing the use of hazardous reagents.

The biomedical applications of this compound are particularly noteworthy. Research published in Biomaterials Science explored its use in creating anti-fouling coatings for medical devices. The perfluorinated chain effectively repels proteins and cells, reducing biofilm formation and improving device longevity. Additionally, its incorporation into polymeric matrices has shown promise in developing biocompatible materials for tissue engineering.

Despite these advancements, challenges remain. The environmental persistence of perfluorinated compounds raises concerns about long-term ecological impact. Recent regulatory reviews by the European Chemicals Agency (ECHA) have called for further toxicological studies to assess the safety profile of 4-(1H,1H,2H,2H-perfluorodecyl)benzyl alcohol, particularly its biodegradability and potential bioaccumulation.

In conclusion, 4-(1H,1H,2H,2H-perfluorodecyl)benzyl alcohol represents a versatile compound with significant potential in chemical biology and medicine. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications, while addressing environmental and safety considerations. Future directions may include the development of biodegradable analogs and the exploration of its use in targeted drug delivery systems.